Cas no 67395-94-2 (N-Hexadecanoyl-alanine mono sodiumsalt)
N-Hexadecanoyl-alanine mono sodiumsalt Chemical and Physical Properties
Names and Identifiers
-
- Sodium N-hexadecanoyl-L-alaninate
- N-Hexadecanoyl-L-alanine monosodium salt
- N-HEXADECANOYL-ALANINE MONO SODIUM SALT
- N-Hexadecanoyl-L-alanine sodiuM salt
- FT-0698797
- 67395-94-2
- SCHEMBL5956803
- N-Hexadecanoyl-Alaninemonosodiumsalt
- L-Alanine, N-(1-oxohexadecyl)-, monosodium salt
- N-Hexadecanoyl-alanine mono sodiumsalt
-
- Inchi: 1S/C19H37NO3.Na/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-18(21)20-17(2)19(22)23;/h17H,3-16H2,1-2H3,(H,20,21)(H,22,23);/q;+1/p-1
- InChI Key: RACQAMODIYVRSM-UHFFFAOYSA-M
- SMILES: [Na+].O=C(CCCCCCCCCCCCCCC)NC(C(=O)[O-])C
Computed Properties
- Exact Mass: 349.25900
- Monoisotopic Mass: 349.25928829g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 16
- Complexity: 311
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.2Ų
Experimental Properties
- PSA: 69.23000
- LogP: 4.11320
N-Hexadecanoyl-alanine mono sodiumsalt Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N252500-50mg |
N-Hexadecanoyl-alanine mono sodiumsalt |
67395-94-2 | 50mg |
$ 205.00 | 2022-06-03 | ||
| TRC | N252500-100mg |
N-Hexadecanoyl-alanine mono sodiumsalt |
67395-94-2 | 100mg |
$ 330.00 | 2022-06-03 | ||
| TRC | N252500-250mg |
N-Hexadecanoyl-alanine mono sodiumsalt |
67395-94-2 | 250mg |
$ 660.00 | 2022-06-03 |
N-Hexadecanoyl-alanine mono sodiumsalt Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on N-Hexadecanoyl-alanine mono sodiumsalt
Recent Advances in the Study of N-Hexadecanoyl-alanine mono sodiumsalt (CAS: 67395-94-2)
N-Hexadecanoyl-alanine mono sodiumsalt (CAS: 67395-94-2) is a synthetic amphiphilic molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique physicochemical properties and potential therapeutic applications. This compound, which combines a long hydrophobic hexadecanoyl chain with a hydrophilic alanine moiety, has been explored for its role in drug delivery systems, antimicrobial activity, and as a modulator of biological membranes. Recent studies have further elucidated its mechanisms of action and expanded its potential uses in biomedical applications.
One of the most notable advancements in the study of N-Hexadecanoyl-alanine mono sodiumsalt is its application in drug delivery systems. Research published in the Journal of Controlled Release (2023) demonstrated that this compound can self-assemble into stable micelles in aqueous solutions, making it an excellent candidate for encapsulating hydrophobic drugs. The study highlighted its ability to enhance the solubility and bioavailability of poorly water-soluble therapeutics, such as certain anticancer agents. The researchers also noted its low cytotoxicity, which is a critical factor for its use in clinical settings.
In addition to its role in drug delivery, N-Hexadecanoyl-alanine mono sodiumsalt has shown promising antimicrobial properties. A recent study in Antimicrobial Agents and Chemotherapy (2024) investigated its efficacy against a range of Gram-positive and Gram-negative bacteria. The results indicated that the compound disrupts bacterial cell membranes, leading to cell lysis and death. Importantly, the study found that N-Hexadecanoyl-alanine mono sodiumsalt exhibited synergistic effects when combined with conventional antibiotics, suggesting its potential as an adjunct therapy to combat antibiotic-resistant strains.
Another area of interest is the compound's interaction with biological membranes. A 2023 study in Biochimica et Biophysica Acta (BBA) - Biomembranes explored how N-Hexadecanoyl-alanine mono sodiumsalt integrates into lipid bilayers and modulates their fluidity and permeability. These findings have implications for understanding its role in membrane-associated processes, such as signal transduction and membrane protein stabilization. The study also proposed that the compound could be used to design novel biomaterials for tissue engineering and regenerative medicine.
Despite these promising developments, challenges remain in the clinical translation of N-Hexadecanoyl-alanine mono sodiumsalt. Issues such as long-term stability, scalability of synthesis, and comprehensive toxicity profiling need to be addressed. Ongoing research is focused on optimizing the compound's formulation and evaluating its pharmacokinetics and pharmacodynamics in preclinical models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from the lab to the clinic.
In conclusion, N-Hexadecanoyl-alanine mono sodiumsalt (CAS: 67395-94-2) represents a versatile and promising molecule in the field of chemical biology and pharmaceutical research. Its applications in drug delivery, antimicrobial therapy, and membrane modulation highlight its broad potential. As research continues to uncover its mechanisms and refine its applications, this compound is poised to make significant contributions to advancing biomedical science and improving patient outcomes.
67395-94-2 (N-Hexadecanoyl-alanine mono sodiumsalt) Related Products
- 149-87-1(5-oxopyrrolidine-2-carboxylic acid)
- 1946-82-3(Na-Acetyl-L-Lysine)
- 1188-37-0(N-Acetyl-L-glutamic acid)
- 98-79-3(L-Pyroglutamic acid)
- 35305-74-9(N-Acetyl-L-glutamine)
- 19146-55-5(N-Acetyl-D-glutamic Acid)
- 52315-75-0(N-Lauroyl-L-lysine)
- 2490-97-3(Aceglutamide)
- 4042-36-8((2R)-5-oxopyrrolidine-2-carboxylic acid)
- 5817-08-3(2-Acetamidopentanedioic acid)